N-(4-fluorophenyl)-N'-(1-phenylethyl)ethanediamide

• IUPAC Name: N-(4-fluorophenyl)-N'-(1-phenylethyl)oxamide
• InChI: InChI=1S/C16H15FN2O2/c1-11(12-5-3-2-4-6-12)18-15(20)16(21)19-14-9-7-13(17)8-10-14/h2-11H,1H3,(H,18,20)(H,19,21)
• InChI Key: LNRXNHJHFJNTMP-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C16H15FN2O2
• Molecular Weight: 286.30 g/mol

Description

N-(4-fluorophenyl)-N'-(1-phenylethyl)ethanediamide, also known as FPE, is a chemical compound that belongs to the family of amide compounds. It is widely used in scientific research for its unique properties and potential applications. In

Scientific Research Applications

N-(4-fluorophenyl)-N'-(1-phenylethyl)ethanediamide has been extensively used in scientific research due to its potential applications in various fields. One of the main applications of N-(4-fluorophenyl)-N'-(1-phenylethyl)ethanediamide is in the field of medicinal chemistry. N-(4-fluorophenyl)-N'-(1-phenylethyl)ethanediamide has been shown to have potent anticonvulsant and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of epilepsy and chronic pain.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-N'-(1-phenylethyl)ethanediamide is not fully understood, but it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters. N-(4-fluorophenyl)-N'-(1-phenylethyl)ethanediamide has been shown to increase the levels of gamma-aminobutyric acid (GABA) in the brain, which is an inhibitory neurotransmitter that helps to reduce neuronal excitability. This may explain its anticonvulsant and analgesic properties.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-N'-(1-phenylethyl)ethanediamide has been shown to have various biochemical and physiological effects. In animal studies, N-(4-fluorophenyl)-N'-(1-phenylethyl)ethanediamide has been shown to reduce seizure activity and increase pain threshold. N-(4-fluorophenyl)-N'-(1-phenylethyl)ethanediamide has also been shown to have anxiolytic effects, reducing anxiety-like behaviors in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-fluorophenyl)-N'-(1-phenylethyl)ethanediamide is its potency and selectivity. N-(4-fluorophenyl)-N'-(1-phenylethyl)ethanediamide has been shown to have a high affinity for certain receptors in the brain, making it a potential candidate for the development of new drugs with improved therapeutic efficacy. However, one of the limitations of N-(4-fluorophenyl)-N'-(1-phenylethyl)ethanediamide is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the use of N-(4-fluorophenyl)-N'-(1-phenylethyl)ethanediamide in scientific research. One potential direction is the development of new drugs for the treatment of epilepsy and chronic pain. Another potential direction is the study of N-(4-fluorophenyl)-N'-(1-phenylethyl)ethanediamide's effects on other neurotransmitters and receptors in the brain, which may lead to the development of new drugs for the treatment of other neurological disorders. Additionally, the development of new synthesis methods for N-(4-fluorophenyl)-N'-(1-phenylethyl)ethanediamide may improve its solubility and bioavailability, making it a more useful tool for scientific research.
In conclusion, N-(4-fluorophenyl)-N'-(1-phenylethyl)ethanediamide is a chemical compound that has potential applications in various fields of scientific research. Its unique properties and potential therapeutic efficacy make it a valuable tool for the development of new drugs and the study of neurological disorders. As research on N-(4-fluorophenyl)-N'-(1-phenylethyl)ethanediamide continues, it may lead to new insights and breakthroughs in the field of medicinal chemistry and neuroscience.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-N'-(1-phenylethyl)ethanediamide involves a multi-step process that begins with the reaction of 4-fluoroaniline with 1-phenylethylamine to form 4-fluoro-N-(1-phenylethyl)aniline. This intermediate is then reacted with ethyl chloroformate to produce N-(4-fluorophenyl)-N'-(1-phenylethyl)urea. The final step involves the reaction of N-(4-fluorophenyl)-N'-(1-phenylethyl)urea with hydrazine hydrate to produce N-(4-fluorophenyl)-N'-(1-phenylethyl)ethanediamide.